Cas no 779-43-1 ( )
structure
Product Name:
CAS No:779-43-1
MF:C9H7Cl2FO3
MW:253.054484605789
CID:983950
PubChem ID:302886
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 779-43-1
- NSC-190629
- DTXSID80307281
- NSC190629
- 3-(2,4-dichloro-5-fluorophenoxy)propanoic acid
-
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- Inchi: 1S/C9H7Cl2FO3/c10-5-3-6(11)8(4-7(5)12)15-2-1-9(13)14/h3-4H,1-2H2,(H,13,14)
- InChI Key: QZRDVJIPXZYCFV-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1OCCC(=O)O)F)Cl
Computed Properties
- Exact Mass: 251.97571
- Monoisotopic Mass: 251.9756276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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